5-Bromo-2-cyano-3-fluorobenzenesulfonyl chloride

• IUPAC Name: 5-bromo-2-cyano-3-fluorobenzenesulfonyl chloride
• InChI: InChI=1S/C7H2BrClFNO2S/c8-4-1-6(10)5(3-11)7(2-4)14(9,12)13/h1-2H
• InChI Key: OEOHVHCTOUQDJD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C#N)S(=O)(=O)Cl)Br
• Molecular Formula: C7H2BrClFNO2S
• Molecular Weight: 298.52 g/mol

Description

5-Bromo-2-cyano-3-fluorobenzenesulfonyl chloride is a chemical compound with the molecular formula C7H2BrClFNO2S. It is used in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with bromo, cyano, fluoro, and sulfonyl chloride groups.

Scientific Research Applications

Chemical Synthesis and Transformation

5-Bromo-2-cyano-3-fluorobenzenesulfonyl chloride demonstrates utility in chemical synthesis, particularly in the halodeboronation of aryl boronic acids. It is a key player in the facile synthesis of 2-bromo-3-fluorobenzonitrile, showcasing its involvement in producing aryl bromides and chlorides with high efficiency. This compound's importance is evident in its role in synthesizing various chemically significant molecules, highlighting its versatility in chemical transformations (Szumigala, Devine, Gauthier, & Volante, 2004).

Cyclization and Arylation Processes

This compound is integral in cyclization processes, as seen in the synthesis of 1,2,4-benzothiadiazine-1,1-dioxides. Its reactivity, influenced by factors such as the nature of the halogen and electronic characteristics of the benzene ring substituent, is crucial for the success of one-pot cyclization reactions. Moreover, its reactivity profile is notable in Pd-catalyzed desulfitative arylation, where it serves as a coupling partner, enabling the synthesis of halogen-substituted bi(hetero)aryls without cleavage of C–Br or C–I bonds. This attribute underlines its potential for further chemical transformations (Cherepakha et al., 2011), (Skhiri et al., 2015).

Novel Synthesis Routes

The compound's relevance is also highlighted in novel synthesis routes, like the preparation of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride. This process, involving steps like the Schiemann reaction and oxychlorination, reflects the compound's utility in creating intermediates for further chemical synthesis, such as the production of pesticides (Du et al., 2005).

Reductive Radical Cyclization

Its role extends to reductive radical cyclization reactions, where its derivatives participate in photostimulated reactions leading to high-yield products. This indicates its potential in the field of organic synthesis, where such reactions are crucial for constructing complex molecular structures (Vaillard, Postigo, & Rossi, 2004).

Safety and Hazards

5-Bromo-2-cyano-3-fluorobenzenesulfonyl chloride is considered hazardous. It can cause severe skin burns and eye damage. It reacts violently with water, and contact with water liberates toxic gas.

Mechanism of Action

Target of Action

Sulfonyl chloride compounds are generally used as intermediates in organic synthesis due to their reactivity .

Action Environment

Environmental factors such as temperature, pH, and the presence of other chemicals can influence the reactivity and stability of this compound . For instance, sulfonyl chlorides are typically stored under inert atmosphere at low temperatures to maintain their stability .

Biochemical Analysis

Biochemical Properties

5-Bromo-2-cyano-3-fluorobenzenesulfonyl chloride plays a crucial role in biochemical reactions due to its reactive sulfonyl chloride group. This group can form covalent bonds with nucleophilic sites on enzymes, proteins, and other biomolecules. The compound is known to interact with enzymes such as proteases and kinases, where it can act as an inhibitor by covalently modifying the active site. Additionally, this compound can react with amino acid residues like lysine and cysteine, leading to the formation of stable sulfonamide and thioether linkages, respectively .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It can influence cell function by modifying key proteins involved in cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can inhibit the activity of kinases, leading to altered phosphorylation states of downstream signaling proteins. This can result in changes in gene expression and metabolic flux, ultimately affecting cellular homeostasis .

Molecular Mechanism

The molecular mechanism of this compound involves its ability to form covalent bonds with target biomolecules. The sulfonyl chloride group reacts with nucleophilic sites on enzymes and proteins, leading to the formation of stable covalent adducts. This can result in enzyme inhibition or activation, depending on the specific target and the nature of the modification. Additionally, the compound can induce changes in gene expression by modifying transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is generally stable under standard storage conditions, but it can degrade over time when exposed to moisture or high temperatures. Long-term studies have shown that the compound can have persistent effects on cellular function, with some modifications remaining stable for extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can selectively modify target proteins without causing significant toxicity. At higher doses, it can lead to adverse effects such as cytotoxicity and organ damage. Threshold effects have been observed, where a certain dosage is required to achieve a measurable biological effect .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with enzymes and cofactors. The compound can inhibit or activate specific enzymes, leading to changes in metabolic flux and metabolite levels. For example, it can inhibit key enzymes in glycolysis or the citric acid cycle, resulting in altered energy production and metabolic homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound can be taken up by cells via passive diffusion or active transport mechanisms. Once inside the cell, it can localize to specific compartments or organelles, depending on its interactions with intracellular binding proteins .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, it can localize to the nucleus by interacting with nuclear transport proteins or to the mitochondria by binding to mitochondrial targeting sequences .